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Compound of Interest

Compound Name: MCLA hydrochloride

Cat. No.: B162012

CAS Number: 128322-44-1

This document provides an in-depth technical guide on MCLA (2-Methyl-6-(4-
methoxyphenyl)-3,7-dihydroimidazo[1,2-a]pyrazin-3-one) hydrochloride, a highly sensitive
chemiluminescent probe. It is intended for researchers, scientists, and drug development
professionals working in fields where the detection of reactive oxygen species (ROS) is critical.

Core Properties and Specifications

MCLA hydrochloride is a Cypridina luciferin analog widely used for the detection and
guantification of superoxide anions (Oz¢~) and singlet oxygen (*O2).[1] Its high sensitivity
makes it a valuable tool in studies related to oxidative stress, inflammation, and various
pathological conditions.

Physicochemical Properties
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Property Value Source
CAS Number 128322-44-1 MedChemExpress
Molecular Formula C14H14CIN3O2 Ruixibiotech
Molecular Weight 291.73 g/mol Sigma-Aldrich
Faint yellow to very dark ) )
Appearance Sigma-Aldrich
orange powder
Purity >98% (HPLC) Sigma-Aldrich
Solubility
Solvent Solubility Notes Source
Requires ultrasonic
and warming to 60°C.
DMSO 10 mg/mL (34.28 mM) ) MedChemExpress
Hygroscopic DMSO
can impact solubility.
Clear solution when ) )
DMSO 2 mg/mL Sigma-Aldrich
warmed.

Spectral Properties

Parameter Wavelength Source

Excitation (EXx) ~430 nm Sigma-Aldrich
Emission (Em) ~549 nm (fluorescence) Sigma-Aldrich
Chemiluminescence ~455 nm (blue) Sigma-Aldrich

Mechanism of Action

MCLA's utility as a chemiluminescent probe lies in its reaction with specific ROS, primarily

superoxide and singlet oxygen. The fundamental mechanism involves the oxidation of MCLA,

leading to the formation of an excited-state product that emits light upon relaxation.
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The proposed mechanism for the chemiluminescence of MCLA in the presence of oxygen
involves the formation of an unstable peroxide intermediate, which then decays, releasing a
quantum of light.[2] The reaction is highly sensitive to pH, with the protonated form of MCLA
exhibiting reduced luminescence.[2]

Chemiluminescent Reaction
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Mechanism of MCLA-based chemiluminescence.

Experimental Protocols

The following are generalized protocols for the use of MCLA in detecting superoxide.
Researchers should optimize these protocols for their specific experimental systems.

Preparation of MCLA Stock Solution

e Reconstitution: Prepare a stock solution of MCLA hydrochloride in high-quality, anhydrous
DMSO. Given the potential for hygroscopic DMSO to affect solubility, using a freshly opened
vial is recommended.[3]

o Concentration: A common stock solution concentration is 10 mg/mL.[3] Aiding dissolution
may require warming the solution to 60°C and using an ultrasonic bath.[3]

o Storage: Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1 month in
tightly sealed, light-protected aliquots.[3]
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In Vitro Superoxide Dismutase (SOD) Activity Assay

This protocol is adapted from a method for measuring SOD activity in human erythrocytes.[3]

e Reaction Mixture Preparation: In a total volume of 3.0 mL, prepare a standard reaction
mixture containing:

o 50 mM Tris-HCI buffer with 0.1 mM EDTA (pH 7.8)
o 5x 107> M hypoxanthine
o Xanthine Oxidase (XOD) (6.5 U)
o Varying concentrations of SOD (0.2 to 20 ng/mL) or sample
« Initiation of Measurement:
o Add 1 x 107 M MCLA hydrochloride to the reaction mixture (excluding XOD).

o Measure the baseline chemiluminescence for 4 minutes using a luminescence reader at
25°C.

o Initiate the superoxide-generating reaction by adding XOD.
o Continue to measure chemiluminescence for an additional 4 minutes.

» Data Analysis: The inhibition of chemiluminescence in the presence of SOD is used to
calculate the SOD activity.
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Workflow for in vitro SOD activity assay using MCLA.

Detection of Superoxide in Cell Culture
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This protocol provides a general framework for measuring superoxide production in live cells.

o Cell Preparation: Culture cells to the desired confluency in a suitable plate format (e.g., 96-

well white-walled plates for luminescence assays).

e Pre-incubation: Wash the cells with a suitable buffer (e.g., Hanks' Balanced Salt Solution).

o MCLA Loading: Add MCLA to the cells at a final concentration to be optimized by the user.

» Stimulation: If applicable, add the stimulus to induce ROS production.

» Measurement: Immediately begin measuring chemiluminescence using a plate-based

luminometer. The kinetic measurement will show the rate of superoxide production.

Data Presentation
.

Parameter Value Unit Notes Source
High purity is
Purity >98 % (HPLC) crucial for Sigma-Aldrich
reliable results.
Molarity (10 MedChemExpres
34.28 mM In DMSO.
mg/mL) S
For 6 months or
Storage (Stock MedChemExpres
] -80 or -20 °C 1 month,
Solution) ] S
respectively.
Working
_ MedChemExpres
Concentration 1x1077 M
S
(SOD Assay)
Detection Limit )
0.074 nM For superoxide. ResearchGate

(Flow Injection)

Considerations and Limitations
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While MCLA is a highly sensitive probe for superoxide, researchers should be aware of
potential interferences and limitations:

e pH Sensitivity: MCLA's chemiluminescence is pH-dependent, with reduced signal in acidic
conditions.[2]

e Autoxidation: MCLA can undergo autoxidation in aqueous solutions, leading to a background
signal.[2] Pre-incubation of the MCLA solution before addition to cells can help mitigate this.

[2]

e Quenching: The chemiluminescent signal can be quenched by substances commonly found
in biological systems, such as iron ions, glutathione, and ascorbate.[2]

o Specificity: While highly sensitive to superoxide, MCLA also reacts with singlet oxygen.[4]
Careful experimental design and the use of specific scavengers are necessary to distinguish
between different ROS.

Conclusion

MCLA hydrochloride is a powerful tool for the sensitive detection of superoxide and singlet
oxygen in a variety of research applications. A thorough understanding of its mechanism of
action, proper handling, and potential interferences is essential for obtaining accurate and
reproducible results. The protocols and data presented in this guide provide a solid foundation
for the successful implementation of MCLA-based chemiluminescence assays in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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